Cas no 832102-95-1 (Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-)

Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]- structure
832102-95-1 structure
Product Name:Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-
CAS No:832102-95-1
MF:C13H14N2O2S
MW:262.327461719513
CID:676387
PubChem ID:11995248
Update Time:2025-04-19

Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 4-[(5-aminobenzo[b]thien-2-yl)carbonyl]-
    • (5-amino-1-benzothiophen-2-yl)-morpholin-4-ylmethanone
    • (5-aminobenzo[b]thien-2-yl)-4-morpholinylMethanone
    • DTXSID00475496
    • FT-0722194
    • 832102-95-1
    • SCHEMBL6231088
    • Inchi: 1S/C13H14N2O2S/c14-10-1-2-11-9(7-10)8-12(18-11)13(16)15-3-5-17-6-4-15/h1-2,7-8H,3-6,14H2
    • InChI Key: QLLFUMWZSKLVAI-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(=CC=2C=C1C(N1CCOCC1)=O)N

Computed Properties

  • Exact Mass: 262.07759887g/mol
  • Monoisotopic Mass: 262.07759887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83.8Ų
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